Cas no 287927-87-1 (5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol)

• Product Name: 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol
• CAS No: 287927-87-1
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD00114339
• CID: 4643839
• Update Time: 2025-06-11

5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol

• MDL： MFCD00114339
• Inchi： 1S/C8H9ClN2O/c1-4-6(9)8(12)11-7(10-4)5-2-3-5/h5H,2-3H2,1H3,(H,10,11,12)
• InChI Key： VYMBUMVBJGWSSR-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(C)=C(Cl)C(=O)N1

Computed Properties

• Exact Mass: 184.04
• Monoisotopic Mass: 184.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol

Professional Introduction to 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol (CAS No. 287927-87-1)

5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 287927-87-1, has garnered attention due to its potential applications in drug development and medicinal chemistry. Its molecular structure, featuring a pyrimidine core with chloro, cyclopropyl, and methyl substituents, contributes to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrimidine scaffold is a fundamental motif in many biologically active molecules, particularly in nucleoside analogs and antiviral agents. The presence of a chloro group at the 5-position enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are crucial for further functionalization. Additionally, the cyclopropyl group introduces steric hindrance, which can influence both the reactivity and the pharmacokinetic properties of the compound. These structural features make 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol a promising candidate for designing novel therapeutic agents.

In recent years, there has been growing interest in developing new methodologies for constructing complex heterocyclic compounds. The synthesis of 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol exemplifies the advancements in this area. Researchers have employed various strategies, including multi-component reactions and transition-metal-catalyzed processes, to achieve efficient and scalable production. These approaches not only improve yield but also allow for greater control over regioselectivity and stereoselectivity.

The compound has been explored in several studies aimed at identifying new pharmacophores for treating various diseases. For instance, its derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer pathways. The chloro substituent at the 5-position can be readily modified to introduce additional functional groups, enabling the creation of libraries of compounds for high-throughput screening. This flexibility makes 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol a valuable building block in medicinal chemistry.

Recent research has also highlighted the role of pyrimidine derivatives in addressing emerging infectious diseases. The structural motifs present in 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol are reminiscent of natural nucleobases, suggesting potential applications in antiviral therapies. Studies have demonstrated that modifications to this core structure can lead to compounds with enhanced activity against RNA viruses, including those responsible for significant global health challenges. This underscores the importance of exploring novel derivatives as therapeutic candidates.

The synthesis and characterization of 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol have also contributed to advancements in computational chemistry and molecular modeling. These tools are essential for predicting the behavior of complex molecules before they are synthesized in the lab. By leveraging computational methods, researchers can optimize synthetic routes and predict biological activity with greater accuracy. This interdisciplinary approach is critical for accelerating drug discovery efforts.

In conclusion, 5-Chloro-2-cyclopropyl-6-methyl-pyrimidin-4-ol (CAS No. 287927-87-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its role as a versatile intermediate in drug development underscores its importance in both academic research and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like this will remain at the forefront of efforts to develop innovative treatments for various diseases.